4-amino-N-(1-ethylpiperidin-4-yl)-3-fluorobenzamide

• Molecular Formula: C14H20FN3O
• Molecular Weight: 265.33 g/mol
• IUPAC Name: 4-amino-N-(1-ethylpiperidin-4-yl)-3-fluorobenzamide
• InChI: InChI=1S/C14H20FN3O/c1-2-18-7-5-11(6-8-18)17-14(19)10-3-4-13(16)12(15)9-10/h3-4,9,11H,2,5-8,16H2,1H3,(H,17,19)
• InChI Key: MSQJNKVHNPOUEH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2=CC(=C(C=C2)N)F

Description

4-amino-N-(1-ethylpiperidin-4-yl)-3-fluorobenzamide is a useful research compound. Its molecular formula is C14H20FN3O and its molecular weight is 265.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-amino-3-fluorobenzoic acid (2.115 g, 13.6 mmol), 4-Amino-1-Ethyl Piperidine (Fluorochem; 1.923 g, 15 mmol), HATU (5.7 g, 15 mmol) and DIPEA (7.1 mL, 40.8 mmol) were combined in DMA (60 mL) and the resulting yellow solution stirred at room temperature for 20 minutes. The reaction was left over the weekend at room temperature, solvent evaporated and the residue dissolved in methanol (10 mL) and loaded onto an SCX-2 column (50 g) which pre-wet with MeOH (40 mL), flushed with MeOH (4×30 ml) and eluted with 7N ammonia in MeOH (4×30 mL). Product containing, ammoniacal fractions were combined to yield the title compound as a brown solid (0.819 g, 22%)